molecular formula C7H5BrCl2O B13239932 1-Bromo-2-chloro-4-(chloromethoxy)benzene

1-Bromo-2-chloro-4-(chloromethoxy)benzene

Cat. No.: B13239932
M. Wt: 255.92 g/mol
InChI Key: LATWMZSHDJLCSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Bromo-2-chloro-4-(chloromethoxy)benzene is a versatile multihalogenated benzene derivative engineered for advanced synthetic chemistry and pharmaceutical research. Its structure incorporates bromo, chloro, and chloromethoxy functional groups, making it a valuable and reactive scaffold for constructing complex molecules. This compound is primarily used as a key synthetic intermediate in the development of active pharmaceutical ingredients (APIs). The presence of multiple halogen atoms allows for selective, sequential functionalization via various metal-catalyzed cross-coupling reactions, nucleophilic substitutions, and other transformations. This enables researchers to systematically build molecular complexity from a single, convenient starting material. Chlorine-containing heterocyclic compounds represent a critically important family in medicinal chemistry, with more than 250 FDA-approved drugs featuring chlorine atoms. These compounds are pivotal in treating a wide range of conditions, including cancer, central nervous system disorders, and infectious diseases . The structural motifs accessible from this building block are frequently found in compounds with diverse biological activities. As a reagent, it is strictly for research purposes in laboratory settings. 1-Bromo-2-chloro-4-(chloromethoxy)benzene is provided as a high-purity compound to ensure consistent and reliable results in synthetic applications. Researchers are advised to consult the safety data sheet prior to use and handle the material with appropriate precautions.

Properties

Molecular Formula

C7H5BrCl2O

Molecular Weight

255.92 g/mol

IUPAC Name

1-bromo-2-chloro-4-(chloromethoxy)benzene

InChI

InChI=1S/C7H5BrCl2O/c8-6-2-1-5(11-4-9)3-7(6)10/h1-3H,4H2

InChI Key

LATWMZSHDJLCSZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OCCl)Cl)Br

Origin of Product

United States

Preparation Methods

Preparation Methods of 1-Bromo-2-chloro-4-(chloromethoxy)benzene

Starting Materials and Key Intermediates

Common starting materials include:

  • 2-Chlorophenol or 2-chlorobenzyl derivatives for initial halogenation steps.
  • 1-Bromo-2-chlorobenzene derivatives as intermediates for further functionalization.
  • Chloromethylating agents such as chloromethyl methyl ether or formaldehyde derivatives for introducing the chloromethoxy group.

Detailed Synthetic Routes

Selective Bromination of 2-Chlorophenol Derivatives

One common approach is the selective bromination of 2-chlorophenol to yield 4-bromo-2-chlorophenol, which can be further converted to the chloromethoxy derivative.

  • Reaction conditions: Bromination is performed using elemental bromine or N-bromosuccinimide in the presence of catalysts or under melt conditions.
  • Solvents: Halogenated solvents such as chlorobenzene or dichloromethane are preferred to enhance selectivity.
  • Temperature: Controlled low temperatures (0°C to 20°C) to minimize polybromination.
  • Yield and selectivity: High yields (~99%) with minimal formation of 2,6-dibromo isomers (≤2%) have been reported.
Chloromethylation to Introduce the Chloromethoxy Group

The chloromethoxy substituent is introduced by chloromethylation of the corresponding hydroxy group on the aromatic ring:

  • Reagents: Chloromethyl methyl ether or paraformaldehyde with hydrochloric acid.
  • Catalysts: Lewis acids such as aluminum chloride or zinc chloride to facilitate electrophilic substitution.
  • Conditions: Low temperature (0°C to 5°C) to moderate temperature (up to 25°C) to control reaction rate and avoid side reactions.
  • Work-up: Quenching with aqueous sodium bicarbonate and extraction with organic solvents like dichloromethane.
Alternative One-Pot Processes

Some patents describe one-pot processes combining halogenation and functional group transformations to improve efficiency:

  • For example, bromination of 5-bromo-2-chlorobenzoic acid followed by Friedel-Crafts alkylation and reduction steps can yield halogenated benzyl derivatives.
  • These methods use oxalyl chloride, aluminum chloride, and sodium borohydride under controlled temperatures to achieve high purity products.

Reaction Conditions and Optimization

Step Reagents/Conditions Temperature (°C) Time Yield (%) Notes
Bromination of 2-chlorophenol Elemental bromine, triethylamine hydrochloride 0 to 20 1 to 5 hours ~99 High regioselectivity, minimal isomers
Chloromethylation Chloromethyl methyl ether, AlCl3 catalyst 0 to 25 1 to 4 hours 70-85 Requires careful control to avoid over-chloromethylation
One-pot halogenation & alkylation Oxalyl chloride, AlCl3, NaBH4 0 to 65 16 to 36 hours 80-90 Industrially scalable, multi-step in one reactor

Purification Techniques

  • Extraction: Organic solvents such as dichloromethane or toluene are used to separate the organic phase.
  • Washing: Aqueous washes with sodium bicarbonate and water remove acidic impurities.
  • Distillation: Vacuum distillation at moderate temperatures (40-70°C) removes solvents and volatile byproducts.
  • Chromatography: Silica gel chromatography is employed for final purification when necessary, especially to separate isomers.

Analysis and Characterization

Summary of Key Findings

  • Selective bromination of 2-chlorophenol derivatives provides a reliable route to 4-bromo-2-chlorophenol intermediates with high regioselectivity and yield.
  • Chloromethylation using chloromethyl methyl ether under Lewis acid catalysis introduces the chloromethoxy group effectively.
  • One-pot processes integrating halogenation and alkylation steps offer industrial advantages in terms of efficiency and scalability.
  • Reaction conditions such as temperature, reagent equivalents, and reaction time critically influence yield and purity.
  • Purification by extraction, distillation, and chromatography ensures high-quality final product suitable for further synthetic applications.

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-2-chloro-4-(chloromethoxy)benzene undergoes various chemical reactions, including:

Common Reagents and Conditions:

    Nucleophilic Substitution: Sodium hydroxide or potassium hydroxide in aqueous or alcoholic solution at elevated temperatures.

    Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

    Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Major Products Formed:

    Nucleophilic Substitution: Phenol or aniline derivatives.

    Oxidation: Carboxylic acids or ketones.

    Reduction: Alcohols or alkanes.

Scientific Research Applications

1-Bromo-2-chloro-4-(chloromethoxy)benzene has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-Bromo-2-chloro-4-(chloromethoxy)benzene involves its interaction with nucleophiles and electrophiles. The presence of electron-withdrawing halogen atoms on the benzene ring makes it susceptible to nucleophilic attack, leading to substitution reactions. The compound can also participate in electrophilic aromatic substitution reactions due to the electron-donating effect of the chloromethoxy group .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs and their substituents:

Compound Name Substituent at Position 4 Molecular Formula Molecular Weight (g/mol) CAS Number Key References
1-Bromo-2-chloro-4-(chloromethoxy)benzene -OCH₂Cl C₇H₅BrCl₂O 266.38 (calculated) Not explicitly listed Hypothetical based on nomenclature rules
1-Bromo-2-chloro-4-(trifluoromethoxy)benzene -OCF₃ C₇H₃BrClF₃O 275.45 892845-59-9
1-Bromo-2-chloro-4-(difluoromethoxy)benzene -OCHF₂ C₇H₅BrClF₂O 257.47 (calculated) Not explicitly listed
1-Bromo-2-chloro-4-(methoxymethoxy)benzene -OCH₂OCH₃ C₈H₈BrClO₂ 251.51 1300743-20-7
1-Bromo-2-chloro-4-methoxybenzene -OCH₃ C₇H₆BrClO 221.48 50638-46-5
1-Bromo-2-chloro-4-fluorobenzene -F C₆H₃BrClF 191.46 110407-59-5

Key Observations :

  • Electron-Withdrawing Effects : The trifluoromethoxy (-OCF₃) and difluoromethoxy (-OCHF₂) groups are strongly electron-withdrawing, reducing aromatic ring reactivity in electrophilic substitutions compared to the electron-donating methoxy (-OCH₃) group .

Physicochemical Properties

Compound Boiling Point (°C) Density (g/cm³) Melting Point (°C) Hazard Statements
1-Bromo-2-chloro-4-(trifluoromethoxy)benzene 212.4 (760 mmHg) 1.743 Not reported H302, H315, H320, H335
1-Bromo-2-chloro-4-(methoxymethoxy)benzene Not reported Not reported Not reported H315, H319, H335
1-Bromo-2-chloro-4-methoxybenzene Not reported Not reported Not reported Not explicitly listed
1-Bromo-4-chlorobenzene (simplest analog) 196 1.651 63–66 R36/37/38

Key Observations :

  • Boiling Points : The trifluoromethoxy derivative has a high boiling point (212.4°C), attributed to its higher molecular weight and strong intermolecular forces . Simpler analogs like 1-bromo-4-chlorobenzene boil at 196°C .
  • Hazards : Compounds with halogenated alkoxy groups (e.g., trifluoromethoxy, chloromethoxy) exhibit warnings for skin/eye irritation (H315, H319) and respiratory toxicity (H335) .

Biological Activity

1-Bromo-2-chloro-4-(chloromethoxy)benzene is a halogenated aromatic compound that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

  • IUPAC Name : 1-Bromo-2-chloro-4-(chloromethoxy)benzene
  • Molecular Formula : C8H7BrCl2O
  • Molecular Weight : 267.00 g/mol
  • CAS Number : 1300743-20-7

The biological activity of 1-bromo-2-chloro-4-(chloromethoxy)benzene is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The halogen atoms in its structure may enhance its reactivity and binding affinity, leading to modulation of biological pathways.

Potential Mechanisms:

  • Enzyme Inhibition : The compound may inhibit specific enzymes associated with microbial growth, contributing to its antimicrobial properties.
  • Receptor Modulation : It may interact with cellular receptors, influencing signal transduction pathways.

Antimicrobial Activity

Research indicates that 1-bromo-2-chloro-4-(chloromethoxy)benzene exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, making it a candidate for the development of new antimicrobial agents.

Cytotoxicity

The compound has also been evaluated for cytotoxic effects on cancer cell lines. Preliminary findings suggest that it may induce apoptosis in certain cancer cells, although further research is necessary to elucidate the exact mechanisms involved.

Table 1: Summary of Biological Activities

Activity TypeObserved EffectReference
AntimicrobialEffective against Gram-positive and Gram-negative bacteria
CytotoxicityInduces apoptosis in cancer cell lines
Enzyme InhibitionInhibits specific enzymes linked to microbial growth

Toxicological Profile

Toxicological assessments have been conducted to evaluate the safety profile of 1-bromo-2-chloro-4-(chloromethoxy)benzene. The results indicate a moderate level of toxicity, necessitating careful handling and further studies to establish safe exposure limits.

Table 2: Toxicological Data Overview

EndpointResultReference
Acute ToxicityModerate
GenotoxicityLow
Reproductive ToxicityModerate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.